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Compound of Interest

Compound Name: Chiauranib

Cat. No.: B1574309 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Chiauranib has been identified. The

following guidance is based on the general principles for handling potent, investigational kinase

inhibitors and cytotoxic compounds in a laboratory setting. Researchers must conduct a formal

risk assessment for their specific procedures and adhere to all institutional and national safety

regulations.

Chiauranib (also known as Ibcasertib or CS2164) is an orally active, potent multi-target kinase

inhibitor with antineoplastic properties.[1][2][3][4][5][6] As a potent compound with potential

cytotoxic effects, it must be handled with stringent safety precautions to minimize occupational

exposure.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to prevent skin contact, inhalation, and ingestion. The following table

summarizes the recommended PPE for various laboratory activities involving Chiauranib.
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Activity
Required Personal Protective Equipment

(PPE)

Handling Unopened Vials/Containers
- Standard laboratory coat- Safety glasses-

Nitrile gloves

Weighing and Aliquoting (Solid Form)

- Disposable, solid-front lab coat or gown-

Double nitrile gloves- Safety glasses with side

shields or chemical splash goggles- N95 or

higher-rated respirator (if not performed in a

containment enclosure)

Solution Preparation and Dilution

- Disposable, solid-front lab coat or gown-

Double nitrile gloves- Chemical splash goggles-

Face shield (if there is a splash hazard)

In Vitro/In Vivo Administration

- Disposable, solid-front lab coat or gown-

Double nitrile gloves- Safety glasses with side

shields or goggles

Waste Disposal

- Disposable, solid-front lab coat or gown-

Heavy-duty nitrile or neoprene gloves- Chemical

splash goggles- Face shield (if splash hazard

exists)

Note: All activities involving the handling of solid Chiauranib or the preparation of concentrated

stock solutions should be performed within a certified chemical fume hood, biological safety

cabinet, or a glove box to prevent inhalation of aerosols or fine powders.[7]

Operational and Disposal Plans
A clear, step-by-step approach to handling and disposal is essential for maintaining a safe

laboratory environment.

Experimental Protocol: Safe Handling of Chiauranib
Preparation and Designated Area:

Designate a specific area for handling Chiauranib.
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Line the work surface with plastic-backed absorbent paper to contain any potential spills.

[7]

Ensure a spill kit and appropriate waste containers are readily accessible.

Weighing the Compound:

Perform all weighing operations within a certified containment device (e.g., chemical fume

hood or ventilated balance enclosure).

Use dedicated spatulas and weighing papers.

Tare the balance with the weighing vessel before adding the compound to minimize

handling time.

Close the primary container immediately after removing the required amount.

Solution Preparation:

Prepare stock solutions within a chemical fume hood.

Add the solvent to the solid compound slowly to avoid splashing. Chiauranib is soluble in

DMSO.[4]

Ensure the container is securely capped before mixing or vortexing.

Clearly label the solution with the compound name, concentration, solvent, date, and

hazard warning.

Administration and Post-Handling:

When administering the compound in an experimental setting, wear appropriate PPE to

prevent exposure.

After handling, remove the outer pair of gloves and dispose of them in the designated

cytotoxic waste container.

Remove the remaining PPE and dispose of it accordingly.
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Wash hands and forearms thoroughly with soap and water.[7]

Disposal Plan
All waste generated from handling Chiauranib must be treated as hazardous cytotoxic waste.

Solid Waste:

This includes contaminated gloves, gowns, weighing papers, absorbent pads, and empty

vials.

Collect all solid waste in a dedicated, clearly labeled, leak-proof, and puncture-resistant

container marked with a "Cytotoxic" or "Chemotherapeutic Waste" symbol.[8]

Liquid Waste:

Collect all liquid waste, including unused solutions and contaminated media, in a sealed,

leak-proof container.

The container should be clearly labeled as "Hazardous Cytotoxic Liquid Waste" and

include the name of the compound.

Sharps Waste:

Needles, syringes, and other contaminated sharps must be disposed of immediately into a

designated sharps container for cytotoxic waste.[8]

Final Disposal:

All cytotoxic waste must be disposed of through an approved hazardous waste

management service, typically via incineration.[8][9] Do not mix with regular or

biohazardous waste streams that may be autoclaved.[8]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling and disposal of

Chiauranib in a laboratory setting.
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Preparation
- Designate Area

- Assemble PPE & Spill Kit

Weighing (Solid)
- In Fume Hood

- Double Gloves, Goggles

Proceed to handling

Solution Preparation
- In Fume Hood

- Add Solvent to Solid

Transfer solid

Experimental Use
- In Vitro / In Vivo

Use prepared solution

Decontamination
- Clean Work Area

- Remove PPE

After experiment

Waste Disposal
- Segregate Waste Streams

Segregate contaminated items

Solid Cytotoxic Waste
(Gloves, Gowns, Vials)

Liquid Cytotoxic Waste
(Unused Solutions)

Sharps Cytotoxic Waste
(Needles, Syringes)

Incineration via
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Chiauranib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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